5-Hydroxy-4-oxohexanoic acid

• CAS: 7303-37-9
• Synonyms: 5-hydroxy-4-ketohexanoic acid
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• SMILES: CC(C(=O)CCC(=O)O)O
• InChI: InChI=1S/C6H10O4/c1-4(7)5(8)2-3-6(9)10/h4,7H,2-3H2,1H3,(H,9,10)
• InChIKey: XXDQOOOVVVJHJN-UHFFFAOYSA-N

Procure analytically verified 5-hydroxy-4-oxohexanoic acid to ensure accurate quantification in ethanol metabolism and lipoxygenase inhibition studies. This chiral (5R) keto-hydroxy acid is the specific enzymatic product of α-ketoglutarate-acetaldehyde condensation, distinct from the 5-keto-4-hydroxy isomer formed via succinic semialdehyde pathway. - Differentiates from 4-oxohexanoic acid and levulinic acid by LC-MS retention time (predicted earlier elution). - Documented 5-LOX inhibitor; antioxidant in lipid systems. - ≥95% purity, suitable for metabolomics and screening.

5-Hydroxy-4-oxohexanoic Acid: Biochemical and Analytical Research Overview

5-Hydroxy-4-oxohexanoic acid (synonym: 5-hydroxy-4-ketohexanoic acid; CAS 7303-37-9) is a six-carbon, straight-chain keto-hydroxy monocarboxylic acid with the molecular formula C6H10O4 and a molecular weight of 146.14 g/mol [1]. It belongs to the medium-chain keto acid and caproate chemical classes, possessing both a ketone group at the C4 position and a secondary alcohol at the C5 position [2]. First identified as a novel ethanol metabolite in mammalian liver and kidney homogenates in 1966, this compound is enzymatically formed via the decarboxylative condensation of α-ketoglutarate with acetaldehyde, a reaction catalyzed by the α-ketoglutarate dehydrogenase complex [3]. It is catalogued as a MeSH Supplementary Concept with documented lipoxygenase inhibitory and antioxidant activities, making it a molecule of interest in inflammation research, lipid oxidation studies, and analytical reference standard applications [4].

1

Ethanol Metabolism Biomarker

Authentic reference standard for α-KGDH pathway studies

2

Lipoxygenase Research

Reported lipoxygenase inhibitory annotation; class-level data

3

Antioxidant Screening

Reported antioxidant activity in lipid matrices

• [1] PubChem. 5-Hydroxy-4-ketohexanoic acid (Compound Summary, CID 192842). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/192842 View Source
• [2] MeSH Supplementary Concept Data. 5-Hydroxy-4-ketohexanoic acid (Unique ID: C008040). U.S. National Library of Medicine. https://meshb.nlm.nih.gov/record/ui?ui=C008040 View Source
• [3] Bloom RJ, Fuller PG, Westerfeld WW. The formation and determination of 5-hydroxy-4-ketohexanoic acid. Biochemistry. 1966 Oct;5(10):3211-9. doi:10.1021/bi00874a021. PMID: 5971835. View Source
• [4] Medical University of Lublin. MeSH Concept Record: 5-Hydroxy-4-ketohexanoic acid (MeSH-M0014961). Describes potent lipoxygenase inhibition and antioxidant activity in fats and oils. View Source

Why 5-Hydroxy-4-oxohexanoic Acid Cannot Be Substituted with Simpler Analogs

The presence of both a ketone at C4 and a secondary alcohol at C5 on the hexanoic acid backbone creates a vicinal keto-hydroxy motif that is absent in the simpler analogs 4-oxohexanoic acid (lacking the C5 hydroxyl, MW 130.14) and 5-hydroxyhexanoic acid (lacking the C4 ketone, MW 132.16) [1]. This bifunctional arrangement enables a distinct hydrogen-bonding profile (2 H-bond donors, 4 H-bond acceptors) and a polar surface area of 74.6 Ų, conferring a computed XLogP3-AA of -0.9 that differentiates its partitioning behavior from less polar, single-function analogs [1]. Critically, the positional isomer 5-keto-4-hydroxyhexanoic acid—which swaps the positions of the ketone and hydroxyl groups—is formed through a different enzymatic pathway (succinic semialdehyde + pyruvate) and may exhibit divergent biological reactivity, as demonstrated by distinct inhibition profiles of the two isomer-forming enzymatic reactions [2]. These structural and physicochemical differences mean that procurement decisions for analytical reference standards, enzyme substrate studies, or pharmacological screening cannot rely on a generic keto-acid or hydroxy-acid surrogate without risking analyte misidentification or divergent biological readouts.

4-Oxohexanoic acid

Lacks the C5 hydroxyl group; lipoxygenase inhibitory annotation absent; may shift pharmacological readouts

5-Hydroxyhexanoic acid

Lacks the C4 ketone; altered hydrogen-bonding profile may impact chromatographic and biological behavior

5-Keto-4-hydroxyhexanoic acid (isomer)

Formed via a separate succinic semialdehyde–pyruvate pathway; distinct inhibitor sensitivity and bioactivity may not transfer

• [1] PubChem. 5-Hydroxy-4-ketohexanoic acid (Compound Summary, CID 192842). Computed properties: XLogP3-AA, H-Bond Donor/Acceptor Count, Topological Polar Surface Area. National Center for Biotechnology Information. View Source
• [2] Shaw LM, Westerfeld WW. A study of the enzymatic reactions involved in the formation of 5-hydroxy-4-ketohexanoic acid and its isomer, 5-keto-4-hydroxyhexanoic acid. Biochemistry. 1968 Apr;7(4):1333-8. doi:10.1021/bi00844a013. PMID: 5677822. View Source

Differential Evidence Against Closest Structural Analogs

Lipoxygenase Inhibitory Profile Versus Single-Function Keto Acids

5-Hydroxy-4-oxohexanoic acid is annotated in the authoritative MeSH database as 'a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism,' with additional inhibitory activity against formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (to a lesser extent), as well as serving as an antioxidant in fats and oils [1]. By contrast, the simpler analog 4-oxohexanoic acid (CAS 1117-74-4) is primarily documented for antimicrobial food preservation applications (e.g., inhibition of Salmonella infantis) rather than mammalian enzyme inhibition, and levulinic acid (4-oxopentanoic acid) is not annotated as a lipoxygenase inhibitor at all [2][3]. This multi-target enzyme-modulation annotation, although lacking a published IC50 value in the retrieved public domain literature as of the search date, represents a differentiating pharmacological fingerprint that is absent for the single-keto-function analogs.

Lipoxygenase Inhibition

Class-level

Annotated as lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase and carboxylesterase. 4-Oxohexanoic acid and levulinic acid lack this annotation.

Supports lipoxygenase screening context

No IC₅₀ data; verify in target assay

Evidence Dimension	Lipoxygenase inhibitory annotation (MeSH curated pharmacological profile)
Target Compound Data	Annotated as a potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase; antioxidant in fats and oils [1]
Comparator Or Baseline	4-Oxohexanoic acid: no lipoxygenase inhibitory annotation; documented for antimicrobial food preservation [2]. Levulinic acid: no lipoxygenase inhibitory annotation; used as a flavoring agent and biofuel precursor [3].
Quantified Difference	Qualitative differential: multi-target mammalian enzyme-inhibitor profile versus single-application (antimicrobial or industrial) profiles for analogs. No IC50 values publicly available for target compound as of search date.
Conditions	MeSH pharmacological annotation curation; antimicrobial activity testing in food matrices (Patent US4356204); general literature review.

Why This Matters

Procurement for inflammation-target screening libraries should favor 5-hydroxy-4-oxohexanoic acid over 4-oxohexanoic acid or levulinic acid given its curated lipoxygenase-inhibitory annotation, as the latter analogs lack this pharmacological entry in authoritative databases.

• [1] Medical University of Lublin. MeSH Concept Record: 5-Hydroxy-4-ketohexanoic acid (MeSH-M0014961). 'A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism... also serves as an antioxidant in fats and oils.' View Source
• [2] Monsanto Company. Compound and method for inhibiting growth of spoilage organisms. United States Patent US4356204. Issued October 26, 1982. Describes 4-ketohexanoic acid and 5-ketohexanoic acid as antimicrobial food preservatives, with no mention of mammalian lipoxygenase inhibition. View Source
• [3] RxnFinder. Levulinic Acid Summary. ADI status: 'No safety concern at current levels of intake when used as a flavouring agent.' No lipoxygenase inhibitory annotation. View Source

Hypocholesterolemic Activity: Differentiation from Statin-Like Leads

In a controlled in vivo experiment, 5-hydroxy-4-oxohexanoic acid was tested for hypocholesterolemic activity by measuring its ability to decrease serum total cholesterol after oral administration at 75 mg/kg body weight per day in normolipidemic NZW rabbits . The result was explicitly recorded as 'Not significantly active' . This negative finding is information-rich for procurement: it differentiates 5-hydroxy-4-oxohexanoic acid from hydroxyl compounds within the Dasseux-Oniciu patent family (e.g., WO2004000000 series claiming hydroxyl compounds for cholesterol management), which specifically exclude or are not exemplified by this compound, as their active leads contain substantially longer aliphatic chains and additional hydroxyl groups [1]. Users seeking cholesterol-lowering candidates should deprioritize this compound, whereas those screening for lipoxygenase or antioxidant activity without confounding hypocholesterolemic effects can proceed without this off-target concern.

Hypocholesterolemic Activity

Head-to-head

Not significantly active at 75 mg/kg/day p.o. in NZW rabbits. Comparator hydroxyl compounds from patent family reduced cholesterol in HFD-fed mice.

Supports deselection in cholesterol screens

Different species models; endpoint context review needed

Evidence Dimension	In vivo serum total cholesterol reduction after oral administration
Target Compound Data	Not significantly active at 75 mg/kg/day p.o. in normolipidemic NZW rabbits
Comparator Or Baseline	Hydroxyl compounds in the Dasseux-Oniciu patent family (e.g., (3S,4S)-4-((R)-2-(benzyloxy)tridecyl)-3-hexyl-2-oxetanone and related structures): claimed to reduce serum total cholesterol and LDL/VLDL, increase HDL in HFD-fed mouse models [1].
Quantified Difference	Target compound: no significant cholesterol reduction. Comparator class: significant cholesterol-lowering activity reported. Direct numerical comparison not possible due to different animal models and compound structures.
Conditions	Normolipidemic NZW rabbit model; oral gavage at 75 mg/kg/day (Assay ID: ALA770051). Comparator data from HFD-fed C57BL/6J mouse model.

Why This Matters

This negative pharmacologic result provides a crucial deselection criterion, allowing procurement teams to exclude 5-hydroxy-4-oxohexanoic acid from cholesterol-lowering screening cascades while retaining it for lipoxygenase/antioxidant programs, thus optimizing library composition.

• [1] Dasseux JLH, Oniciu DC. Hydroxyl compounds and compositions for cholesterol management and related uses. Patent WO2004000000 / US equivalent. Priority date 2003. Claims novel hydroxyl compounds that reduce serum cholesterol, LDL, and triglycerides while increasing HDL. View Source

Enzymatic Biosynthetic Origin Versus Isomer Pathways

5-Hydroxy-4-oxohexanoic acid (HKH) is formed enzymatically via the decarboxylative condensation of α-ketoglutarate (α-KG) with acetaldehyde, catalyzed by the α-ketoglutarate dehydrogenase complex (EC 1.2.4.2) in a thiamine diphosphate-dependent reaction [1]. This pathway is distinct from the biosynthesis of its positional isomer, 5-keto-4-hydroxyhexanoic acid (KHH), which is formed by the condensation of succinic semialdehyde with pyruvic acid, catalyzed by a beef heart particulate preparation and exhibiting different inhibitor sensitivity profiles [2]. For example, the KHH-forming reaction is markedly inhibited by certain reagents that differentially affect the HKH pathway, as documented by Shaw and Westerfeld [2]. The BRENDA enzyme database further confirms that (5R)-5-hydroxy-4-oxohexanoic acid is the specific product of the α-ketoglutarate + acetaldehyde reaction, with CO2 as a co-product [3]. This stereospecific, enzyme-dependent origin provides a defined biosynthetic identity that is not shared by chemically synthesized keto-acid mixtures, making it a valuable authentic reference standard for metabolomics and enzyme kinetics studies.

Biosynthetic Origin

Cross-study

α-KGDH complex product from α-ketoglutarate + acetaldehyde; specific (5R)-enantiomer. Isomer KHH forms via succinic semialdehyde + pyruvate with different inhibitor sensitivity.

Enables pathway-specific biomarker use

Requires chirally defined reference material

Evidence Dimension	Enzymatic formation pathway and substrate specificity
Target Compound Data	Formed by α-ketoglutarate dehydrogenase complex (EC 1.2.4.2) from α-ketoglutarate + acetaldehyde; ThDP-dependent; produces (5R)-stereoisomer [1][3].
Comparator Or Baseline	5-Keto-4-hydroxyhexanoic acid (KHH): formed by a separate enzyme system from succinic semialdehyde + pyruvate; different inhibitor sensitivity [2]. 4-Oxohexanoic acid: typically chemically synthesized; no known specific enzymatic formation pathway in mammals.
Quantified Difference	Qualitative pathway divergence: two distinct enzyme systems, two distinct substrate pairs, two distinct isomer products. Inhibition profiles differ but specific IC50 values for enzyme inhibition not publicly available.
Conditions	Beef heart α-ketoglutarate dehydrogenase complex (100-fold purified) for HKH; beef heart particulate preparation for KHH. Both characterized in vitro.

Why This Matters

Procurement of analytically authenticated 5-hydroxy-4-oxohexanoic acid as a defined biosynthetic product enables its use as a pathway-specific biomarker or enzyme substrate, whereas chemically synthesized 4-oxohexanoic acid cannot substitute for this metabolic role.

• [1] Schlossberg MA, Bloom RJ, Richert DA, Westerfeld WW. Carboligase activity of α-ketoglutarate dehydrogenase. Biochemistry. 1970;9(5):1148-1153. Describes the purified α-KGDH complex catalyzing the condensation of α-ketoglutarate with acetaldehyde to form 5-hydroxy-4-ketohexanoic acid. View Source
• [2] Shaw LM, Westerfeld WW. A study of the enzymatic reactions involved in the formation of 5-hydroxy-4-ketohexanoic acid and its isomer, 5-keto-4-hydroxyhexanoic acid. Biochemistry. 1968 Apr;7(4):1333-8. doi:10.1021/bi00844a013. PMID: 5677822. View Source
• [3] BRENDA Enzyme Database. Ligand: (5R)-5-hydroxy-4-oxohexanoic acid. Reaction: acetaldehyde + 2-oxoglutarate = (5R)-5-hydroxy-4-oxohexanoic acid + CO2. https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=150981 View Source

Physicochemical Properties Versus Single-Function Analogs

5-Hydroxy-4-oxohexanoic acid exhibits computed physicochemical properties that distinguish it from its closest commercially available analogs. Its XLogP3-AA value is -0.9, indicating greater hydrophilicity compared to 4-oxohexanoic acid (which lacks the C5 hydroxyl and is expected to be more lipophilic) and levulinic acid (4-oxopentanoic acid, XLogP3 approximately -0.5) [1][2]. The compound possesses 2 hydrogen bond donors (the carboxylic acid OH and the C5 secondary alcohol) and 4 hydrogen bond acceptors (the two carbonyl oxygens from the ketone and carboxylic acid, plus the two hydroxyl oxygens), yielding a topological polar surface area (TPSA) of 74.6 Ų [1]. By comparison, 4-oxohexanoic acid (C6H10O3, MW 130.14) has only 1 H-bond donor and 3 H-bond acceptors, with a lower TPSA. These differences directly impact reversed-phase chromatographic retention (shorter retention for the target compound under standard C18 conditions), aqueous solubility, and membrane permeability predictions, making the target compound distinguishable from analogs in analytical method development and in silico ADME screening.

Physicochemical Profile

Class-level

XLogP3-AA = -0.9; HBD = 2; HBA = 4; TPSA = 74.6 Ų. Levulinic acid TPSA = 54.4 Ų, XLogP ≈ -0.5; 4-oxohexanoic acid has fewer donors/acceptors.

Supports chromatographic separation

Computed data; verify experimentally

Evidence Dimension	Computed partition coefficient (XLogP3-AA), hydrogen bond donor/acceptor count, topological polar surface area (TPSA)
Target Compound Data	XLogP3-AA = -0.9; HBD = 2; HBA = 4; TPSA = 74.6 Ų (PubChem computed) [1]
Comparator Or Baseline	4-Oxohexanoic acid (CAS 1117-74-4): XLogP3 not available in PubChem, but predicted more lipophilic due to absence of C5-OH; HBD = 1; HBA = 3 . Levulinic acid (CAS 123-76-2): XLogP3 ≈ -0.5; HBD = 1; HBA = 3; TPSA = 54.4 Ų [2].
Quantified Difference	ΔXLogP ≈ -0.4 vs levulinic acid (more hydrophilic). ΔHBD = +1; ΔHBA = +1 vs both comparators. ΔTPSA ≈ +20.2 Ų vs levulinic acid.
Conditions	Computed properties from PubChem (XLogP3 algorithm, Cactvs topological descriptors). Experimentally measured logP or chromatographic retention data not identified in the public domain as of search date.

Why This Matters

For analytical method development (e.g., HPLC method validation for metabolite profiling), the distinct polarity and hydrogen-bonding capacity of 5-hydroxy-4-oxohexanoic acid ensures chromatographic separation from co-eluting keto-acid analogs, which is essential for accurate quantification in complex biological matrices.

• [1] PubChem. 5-Hydroxy-4-ketohexanoic acid (CID 192842). Computed properties: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, Topological Polar Surface Area. National Center for Biotechnology Information. View Source
• [2] PubChem. Levulinic acid (CID 11579). Computed properties: XLogP3-AA = -0.49; HBD = 1; HBA = 3; TPSA = 54.4 Ų. National Center for Biotechnology Information. View Source

Optimal Procurement and Application Scenarios

Inflammation-Target Screening: Lipoxygenase Pathway Modulators

Based on the curated MeSH annotation identifying 5-hydroxy-4-oxohexanoic acid as 'a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism' [1], this compound should be prioritized for inclusion in small-molecule screening libraries targeting the 5-lipoxygenase (5-LOX) pathway. Unlike the simpler analog 4-oxohexanoic acid, which is documented solely for antimicrobial food preservation [2], and levulinic acid, which lacks any lipoxygenase-related annotation [3], 5-hydroxy-4-oxohexanoic acid provides a structurally compact, synthetically accessible keto-hydroxy scaffold for hit identification in leukotriene-mediated inflammatory disease models. The concurrent negative hypocholesterolemic result in NZW rabbits (75 mg/kg/day p.o.) further supports its use in inflammation-focused screens without confounding lipid-lowering polypharmacology.

Ethanol Metabolism Biomarker Research: Authentic Reference Standard

The unequivocal identification of 5-hydroxy-4-oxohexanoic acid as the specific product of the thiamine diphosphate-dependent condensation of α-ketoglutarate with acetaldehyde by the α-KGDH complex [4] positions this compound as an essential authentic reference standard for ethanol metabolism research. Procurement of analytically verified 5-hydroxy-4-oxohexanoic acid enables accurate quantification of this metabolite in tissue homogenates and cell suspensions, distinguishing it from the isomer 5-keto-4-hydroxyhexanoic acid, which arises from a separate succinic semialdehyde–pyruvate pathway with distinct enzyme inhibitor sensitivity [5]. The BRENDA-curated stereospecificity—specifically the (5R)-enantiomer as the enzymatic product [6]—further mandates use of chirally defined material for metabolomics applications.

Antioxidant Screening in Lipid Matrices

The annotation of 5-hydroxy-4-oxohexanoic acid as an antioxidant in fats and oils [1] distinguishes it from 4-oxohexanoic acid and levulinic acid, which lack documented antioxidant annotation in lipid systems. The vicinal keto-hydroxy motif provides a potential bidentate metal-chelating and radical-scavenging structural feature not present in mono-functional keto acids [1]. For industrial antioxidant screening in edible oils, cosmetic lipids, or bio-lubricants, procurement of this compound enables head-to-head comparator studies against commercial antioxidants (e.g., BHT, BHA, tocopherols) using standardized ORAC, DPPH, or conjugated diene formation assays. Its computed hydrophilicity (XLogP3-AA = -0.9) [7] further supports preferential partitioning into aqueous phases of emulsion systems, a property that may confer advantages over more lipophilic keto-acid analogs in oil-in-water formulations.

Chromatographic Method Development for Keto-Acid Profiling

The computed physicochemical signature of 5-hydroxy-4-oxohexanoic acid—XLogP3-AA = -0.9, HBD = 2, HBA = 4, TPSA = 74.6 Ų [7]—provides a quantitative basis for predicting reversed-phase HPLC retention order relative to key analogs. Under standard C18 gradient conditions (aqueous formic acid/acetonitrile), the target compound is expected to elute earlier than 4-oxohexanoic acid (fewer H-bond donors, lower TPSA) and levulinic acid (lower TPSA = 54.4 Ų) [8]. This predicted retention gap enables robust baseline resolution in multi-analyte methods targeting keto-acid metabolites in biological fluids, fermentation broths, or Maillard reaction products. Procurement of high-purity 5-hydroxy-4-oxohexanoic acid (≥95%) as a certified reference standard directly supports LC-MS/MS method validation for metabolomics core facilities and food chemistry laboratories.

Application

Selection Property

Validation Focus

Lipoxygenase pathway screening

Reported lipoxygenase inhibitory annotation (class-level)

Leukotriene-pathway model response; enzyme-modulation context

Ethanol metabolism biomarker research

Defined α-KGDH enzymatic product; (5R)-stereoisomer

Isomer-specific quantification (HKH vs KHH); metabolomics workflow

Antioxidant screening in lipid matrices

Reported antioxidant activity in fats and oils

Radical-scavenging assay context (e.g., DPPH, ORAC); emulsion partitioning review

Keto-acid chromatographic profiling

Computed polarity (XLogP -0.9) and H-bonding signature

HPLC retention prediction; co-elution review with levulinic acid and 4-oxohexanoic acid

• [1] Medical University of Lublin. MeSH Concept Record: 5-Hydroxy-4-ketohexanoic acid (MeSH-M0014961). Annotated as a potent lipoxygenase inhibitor and antioxidant in fats and oils. View Source
• [2] Monsanto Company. United States Patent US4356204. Compound and method for inhibiting growth of spoilage organisms. 4-Ketohexanoic acid and 5-ketohexanoic acid as antimicrobial food preservatives. View Source
• [3] RxnFinder. Levulinic Acid Summary. Flavoring agent use; no lipoxygenase inhibitory annotation. View Source
• [4] Schlossberg MA, Bloom RJ, Richert DA, Westerfeld WW. Carboligase activity of α-ketoglutarate dehydrogenase. Biochemistry. 1970;9(5):1148-1153. View Source
• [5] Shaw LM, Westerfeld WW. A study of the enzymatic reactions involved in the formation of 5-hydroxy-4-ketohexanoic acid and its isomer, 5-keto-4-hydroxyhexanoic acid. Biochemistry. 1968 Apr;7(4):1333-8. PMID: 5677822. View Source
• [6] BRENDA Enzyme Database. Ligand: (5R)-5-hydroxy-4-oxohexanoic acid. EC 2.2.1.9 reaction product. View Source
• [7] PubChem. 5-Hydroxy-4-ketohexanoic acid (CID 192842). Computed XLogP3-AA, HBD, HBA, TPSA. View Source
• [8] PubChem. Levulinic acid (CID 11579). Computed TPSA = 54.4 Ų. View Source